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Compound of Interest

Compound Name: Bromofluoromethane

Cat. No.: B051070 Get Quote

Application Notes and Protocols for
Bromofluoromethane Solutions
Introduction
Bromofluoromethane (CH₂BrF) is a halogenated hydrocarbon with applications in specialized

chemical synthesis. Due to its volatile nature and potential health hazards, strict protocols for

its handling and storage are imperative to ensure the safety of laboratory personnel and the

integrity of experimental outcomes. These application notes provide detailed procedures for the

safe management of bromofluoromethane solutions in a research and development setting.

Physicochemical Properties and Hazards
Bromofluoromethane is a colorless gas at room temperature with a boiling point of 19 °C.[1] It

is soluble in alcohol and highly soluble in chloroform.[1] While stable under recommended

storage conditions, it is sensitive to sunlight and can undergo photolysis to release bromine

radicals, which are potent ozone-depleting species.[2][3]

Bromofluoromethane is classified as a toxic substance and can cause skin and eye irritation.

[4] Inhalation of vapors may lead to respiratory irritation, dizziness, and other central nervous

system effects. Personal protective equipment (PPE) is mandatory when handling this

compound.

Table 1: Hazard Identification and Classification
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Hazard Class GHS Classification Precautionary Statements

Acute Toxicity, Oral Category 4

P270: Do not eat, drink or

smoke when using this

product. P301+P316: IF

SWALLOWED: Get

emergency medical help

immediately.

Skin Corrosion/Irritation Category 2

P264: Wash skin thoroughly

after handling. P280: Wear

protective gloves/protective

clothing/eye protection/face

protection.

Serious Eye Damage/Eye

Irritation
Category 2A

P262: Do not get in eyes, on

skin, or on clothing.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Specific target organ toxicity —

single exposure (respiratory

tract irritation)

Category 3

P260: Do not breathe

dust/fume/gas/mist/vapours/sp

ray. P271: Use only outdoors

or in a well-ventilated area.

Data synthesized from multiple safety data sheets.

Experimental Protocols
A comprehensive assessment of PPE is critical before handling bromofluoromethane
solutions.

Table 2: Required Personal Protective Equipment
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Protection Type Specification Rationale

Eye Protection

Tightly fitting safety goggles

with side-shields (conforming

to EN 166 or NIOSH

standards).

Protects against splashes and

vapors that can cause serious

eye irritation.

Hand Protection

Chemical-impermeable gloves

(e.g., Viton®, Butyl rubber).

Gloves must be inspected prior

to use.

Prevents skin contact which

can cause irritation.

Body Protection

Fire/flame resistant and

impervious lab coat or

coveralls.

Protects against accidental

splashes and potential fire

hazards.

Respiratory Protection

A full-face respirator with an

appropriate organic vapor

cartridge is required if

exposure limits are exceeded

or in case of inadequate

ventilation.

Protects against inhalation of

toxic vapors.

Ventilation: All handling of bromofluoromethane and its solutions must be conducted in a

certified chemical fume hood with a face velocity of at least 100 feet per minute (0.5 m/s).

Dispensing:

Use a calibrated syringe or a positive displacement pipette for transferring solutions.

To minimize vapor release, work with chilled solutions when possible.

Ensure all containers are securely capped when not in use.

Spill Management:

In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, dry

sand).
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Collect the contaminated absorbent in a sealed, labeled container for hazardous waste

disposal.

For larger spills, evacuate the area and follow emergency procedures.

Remove all sources of ignition and use spark-proof tools during cleanup.[5][6]

Waste Disposal:

Dispose of all bromofluoromethane waste in designated, sealed, and properly labeled

hazardous waste containers.

Follow all local, state, and federal regulations for hazardous waste disposal.

Container: Store bromofluoromethane solutions in tightly sealed, certified containers made

of compatible materials (e.g., amber glass, stainless steel).

Location:

Store in a cool, dry, and well-ventilated area designated for toxic and flammable

substances.[6]

Protect from direct sunlight and sources of ignition.

Store away from incompatible materials such as strong oxidizing agents.

Temperature: Maintain storage temperature between 2-8 °C to minimize vapor pressure.

Workflow and Safety Diagrams
The following diagrams illustrate the key workflows for handling and storing

bromofluoromethane solutions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.echemi.com/sds/bromofluoromethane-pid_Seven21811.html
https://www.chemicalbook.com/msds/bromofluoromethane.pdf
https://www.benchchem.com/product/b051070?utm_src=pdf-body
https://www.benchchem.com/product/b051070?utm_src=pdf-body
https://www.chemicalbook.com/msds/bromofluoromethane.pdf
https://www.benchchem.com/product/b051070?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram 1: Bromofluoromethane Handling Workflow
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Caption: Workflow for handling bromofluoromethane solutions.
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Diagram 2: Bromofluoromethane Storage Protocol
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Caption: Protocol for the safe storage of bromofluoromethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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